molecular formula C20H22N6O3 B2806772 N1-benzyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide CAS No. 1013983-95-3

N1-benzyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

Cat. No. B2806772
CAS RN: 1013983-95-3
M. Wt: 394.435
InChI Key: NRCNTKWPPHMWSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1-benzyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
BenchChem offers high-quality N1-benzyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-benzyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Pyrazole Derivatives

  • Overview: Pyrazole derivatives, including the one , have been synthesized and characterized using various methods like FT-IR, UV–visible, NMR spectroscopy, and X-ray crystallography. These derivatives show potential for biological activities against breast cancer and microbes (Titi et al., 2020).

Antitumor and Antibacterial Potential

  • Research Findings: Pyrimidine-linked pyrazole heterocyclic compounds, which are structurally similar to the specified chemical, demonstrate significant insecticidal and antibacterial potential. These compounds were synthesized using microwave irradiative cyclocondensation (Deohate & Palaspagar, 2020).

Anti-Inflammatory and Anticancer Agents

  • Application in Therapeutics: Celecoxib derivatives, akin to the mentioned compound, have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These derivatives exhibit significant therapeutic potential (Küçükgüzel et al., 2013).

Inhibitors of Human Dihydroorotate Dehydrogenase (DHODH)

  • Antiviral Properties: Pyrazol-1-yl pyrimidine derivatives have been identified as potent inhibitors of human dihydroorotate dehydrogenase (DHODH), an enzyme critical in the de novo pyrimidine biosynthesis pathway. These inhibitors exhibit notable antiviral properties (Munier-Lehmann et al., 2015).

Synthesis of Pyrazolyl-Thiazoles as Anti-Tumor Agents

  • Antitumor Applications: New bis-pyrazolyl-thiazoles incorporating the thiophene moiety have been synthesized and evaluated for their anti-tumor activities. Some of these compounds have shown promising results against hepatocellular carcinoma (HepG2) cell lines (Gomha et al., 2016).

Antibacterial Activity of Arylazopyrazole Pyrimidone Compounds

  • Antimicrobial Research: Arylazopyrazole pyrimidone compounds, structurally related to the specified chemical, have been synthesized and evaluated for their antimicrobial activity against various bacteria and fungi (Sarvaiya et al., 2019).

Synthesis of N-Substituted Pyrazolo[3,4-d]pyrimidin-4(5H)-one Derivatives

  • Diverse Therapeutic Applications: The synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives has been explored for various therapeutic applications (Rahmouni et al., 2014).

Potential Anticancer Agent

  • Cancer Treatment Candidate: Kinesin spindle protein inhibitors, structurally similar to the queried compound, have been identified as potential anticancer agents. One such compound, AZD4877, has shown promise in cell mitosis arrest and induction of cellular death (Theoclitou et al., 2011).

properties

IUPAC Name

N-benzyl-N'-[5-methyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N6O3/c1-12(2)15-10-17(27)24-20(22-15)26-16(9-13(3)25-26)23-19(29)18(28)21-11-14-7-5-4-6-8-14/h4-10,12H,11H2,1-3H3,(H,21,28)(H,23,29)(H,22,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRCNTKWPPHMWSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=C1)NC(=O)C(=O)NCC2=CC=CC=C2)C3=NC(=CC(=O)N3)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-benzyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.